![molecular formula C7H15N3O B1401166 2-[(Cyclopropylmethyl)(methyl)amino]acetohydrazide CAS No. 1378588-93-2](/img/structure/B1401166.png)
2-[(Cyclopropylmethyl)(methyl)amino]acetohydrazide
Overview
Description
The compound is a derivative of acetohydrazide, which is a functional group consisting of an acetyl group (CH3-C=O) linked to a hydrazide group (NH-NH2). The cyclopropylmethyl(methyl)amino group suggests the presence of a cyclopropyl group (a three-membered carbon ring), a methyl group (CH3), and an amino group (NH2) in the molecule .
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Novel Compounds : A study by Bekircan et al. (2015) involved using a related compound, 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, as a starting compound to synthesize a range of new compounds. These compounds were then characterized using various spectroscopic methods (Bekircan, Ülker, & Menteşe, 2015).
Biological Activities
- Lipase and α-Glucosidase Inhibition : The same study by Bekircan et al. (2015) also screened the synthesized compounds for their lipase and α-glucosidase inhibition properties, finding significant anti-lipase and anti-α-glucosidase activities in some compounds (Bekircan, Ülker, & Menteşe, 2015).
Pharmacological Potential
Potential as α-Blocking Agents : Abdel-Wahab et al. (2008) conducted a study synthesizing thiosemicarbazides, triazoles, and Schiff bases as antihypertensive α-blocking agents, indicating the potential pharmacological applications of acetohydrazide derivatives (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).
Effect on Central Nervous System : A study by Maliszewska-Guz et al. (2005) explored the pharmacological properties of certain compounds synthesized from acetohydrazide derivatives, particularly their effects on the central nervous system in mice (Maliszewska-Guz, Wujec, Pitucha, Dobosz, Chodkowska, Jagiełło-wójtowicz, Mazur, & Kozioł, 2005).
Safety and Hazards
properties
IUPAC Name |
2-[cyclopropylmethyl(methyl)amino]acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O/c1-10(4-6-2-3-6)5-7(11)9-8/h6H,2-5,8H2,1H3,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXODCJUDKGFLPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CC1)CC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Cyclopropylmethyl)(methyl)amino]acetohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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